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Abstract
2-Aminopropanenitrile hydrochloride, a key building block in organic synthesis, presents a

specific set of handling and safety challenges that necessitate a thorough understanding of its

chemical properties. This in-depth technical guide provides a comprehensive overview of the

safety data, handling protocols, and emergency procedures for 2-Aminopropanenitrile
hydrochloride. By elucidating the causality behind experimental choices and grounding

recommendations in authoritative data, this guide aims to empower researchers, scientists, and

drug development professionals to work with this compound safely and effectively. We will

delve into its toxicological profile, reactivity, and provide a detailed experimental protocol for its

use, ensuring a self-validating system of safety and scientific integrity.

Chemical Identity and Physical Properties
2-Aminopropanenitrile hydrochloride is the hydrochloride salt of 2-aminopropanenitrile. The

presence of both an amino and a nitrile functional group, combined with its salt form, dictates

its physical and chemical behavior.
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Property Value Source(s)

Chemical Name
2-Aminopropanenitrile

hydrochloride
[1]

Synonym(s) Alaninenitrile hydrochloride [2]

CAS Number 72187-91-8 [3][4]

Molecular Formula C₃H₇ClN₂ [3]

Molecular Weight 106.55 g/mol [3]

Appearance White to off-white solid

Melting Point 144-146 °C [3]

Solubility Soluble in water.

Hazard Identification and GHS Classification
A thorough understanding of the hazards associated with 2-Aminopropanenitrile
hydrochloride is paramount for safe handling. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides a clear framework for understanding these

risks.

GHS Pictograms:

Signal Word:Warning[3]

Hazard Statements:

H302: Harmful if swallowed.[3][5]

H312: Harmful in contact with skin.[5]

H315: Causes skin irritation.[5]

H319: Causes serious eye irritation.[5]

H332: Harmful if inhaled.[5]
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H335: May cause respiratory irritation.[6]

Precautionary Statements:

A proactive approach to safety involves adherence to the following precautionary statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[3]

P264: Wash skin thoroughly after handling.[3]

P270: Do not eat, drink or smoke when using this product.[3]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[3]

P302+P352: IF ON SKIN: Wash with plenty of water.[3]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]

Toxicological Profile: A Mechanistic Perspective
While specific LD50 data for 2-Aminopropanenitrile hydrochloride is not readily available in

the provided search results, its toxicity can be inferred from its chemical structure and the

known hazards of related compounds. The nitrile group (-C≡N) is a key toxiphore. In the body,

nitriles can be metabolized to release cyanide ions, which are potent inhibitors of cellular

respiration. The hydrochloride salt can also contribute to local irritation upon contact with moist

tissues.

The primary routes of exposure are ingestion, skin contact, and inhalation.[5] The "harmful"

classification for all three routes underscores the need for stringent containment and personal

protective equipment. The irritant effects on the skin, eyes, and respiratory tract are likely due

to the acidic nature of the hydrochloride and the reactivity of the amino and nitrile groups with

biological macromolecules.
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Safe Handling and Storage: A Proactive Approach
A self-validating safety system relies on robust handling and storage procedures that minimize

the risk of exposure.

Engineering Controls:

Fume Hood: All handling of 2-Aminopropanenitrile hydrochloride powder should be

conducted in a certified chemical fume hood to prevent inhalation of dust.

Ventilation: Ensure adequate general laboratory ventilation.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical and should be based on a thorough risk

assessment.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when

there is a risk of splashing.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber). Gloves

should be inspected prior to use and changed frequently, especially after direct contact.

Skin and Body Protection: A lab coat is required. For larger quantities or tasks with a higher

risk of exposure, consider additional protective clothing such as an apron or coveralls.

Respiratory Protection: For situations where dust generation is unavoidable and engineering

controls are insufficient, a NIOSH-approved particulate respirator should be used.

Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[7]

Incompatible Materials: Store away from strong oxidizing agents.

Hygroscopic Nature: The compound may be sensitive to moisture; store in a desiccator if

necessary.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 13 Tech Support

https://www.benchchem.com/product/b122081?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA41984~~PDF~~MTR~~CGV4~~EN~~2025-11-09%2013:05:42~~Aminoacetonitrile%20hydrochloride~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures: A Rapid and Informed
Response
In the event of an accidental exposure or spill, a swift and correct response is crucial.

First-Aid Measures:

If Swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a POISON CENTER

or doctor/physician.[7]

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[7]

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.[7]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[7]

Accidental Release Measures:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 4. Avoid dust formation.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Carefully sweep up the spilled solid, avoiding dust generation, and

place it in a suitable, labeled container for disposal.

Reactivity and Stability Profile
Understanding the reactivity of 2-Aminopropanenitrile hydrochloride is essential for

preventing hazardous reactions in the laboratory.

Stability: The compound is stable under recommended storage conditions.[7]
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Incompatible Materials: Avoid contact with strong oxidizing agents. The amino group can

react with strong acids, though it is already in its hydrochloride salt form.

Hazardous Decomposition Products: Upon thermal decomposition, it may emit toxic fumes

including nitrogen oxides, carbon monoxide, carbon dioxide, and hydrogen chloride.[7] Due

to the nitrile group, the formation of hydrogen cyanide upon heating is also a significant

concern.[8][9]

Experimental Protocol: Strecker Synthesis of α-
Aminonitriles
The Strecker synthesis is a classic and versatile method for the preparation of α-aminonitriles,

the class of compounds to which 2-aminopropanenitrile belongs.[10][11][12] This protocol

provides a general framework for a related synthesis, emphasizing the safety considerations at

each step.

Objective: To synthesize an α-aminonitrile via a one-pot Strecker reaction.

Materials:

Aldehyde (e.g., benzaldehyde)

Ammonium chloride

Sodium cyanide

Methanol

Water

Hydrochloric acid (for workup)

Dichloromethane (for extraction)

Magnesium sulfate (for drying)

Equipment:
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Round-bottom flask

Magnetic stirrer

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

pH meter or pH paper

Procedure:

Reaction Setup: In a well-ventilated fume hood, equip a round-bottom flask with a magnetic

stir bar.

Initial Mixture: To the flask, add the aldehyde, ammonium chloride, and methanol. Cool the

mixture in an ice bath with stirring.

Cyanide Addition: Dissolve sodium cyanide in a minimal amount of cold water. CAUTION:

Sodium cyanide is highly toxic. Handle with extreme care and appropriate PPE. Slowly add

the sodium cyanide solution to the reaction mixture via a dropping funnel over 30 minutes,

maintaining the temperature below 10 °C.

Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor

the reaction progress by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, carefully quench the reaction by adding water. Adjust

the pH to acidic (pH ~2) with hydrochloric acid to neutralize any unreacted cyanide. Perform

this step in the fume hood as it may generate hydrogen cyanide gas.

Extraction: Transfer the mixture to a separatory funnel and extract the product with

dichloromethane (3 x 50 mL).
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Drying and Concentration: Combine the organic layers, dry over anhydrous magnesium

sulfate, filter, and concentrate the solvent using a rotary evaporator.

Purification: The crude product can be purified by column chromatography or

recrystallization.

Visualization of Key Processes
To further clarify the safety and experimental workflows, the following diagrams are provided.
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Safe Handling Workflow

Obtain 2-Aminopropanenitrile
hydrochloride

Don Appropriate PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Work in a Certified
Chemical Fume Hood

Weigh the required amount
in a tared container

Transfer to reaction vessel

Clean spills immediately

Store in a cool, dry,
well-ventilated area

Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-Aminopropanenitrile hydrochloride.
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Emergency Response Decision Tree

Exposure Occurs

Skin Contact

Yes

Eye Contact

No

Inhalation

No

Ingestion

No

Remove contaminated clothing

Rinse eyes with water
for 15 minutes

Move to fresh air Rinse mouth

Rinse skin with water
for 15 minutes

Seek immediate
medical attention

Click to download full resolution via product page

Caption: Decision tree for emergency response to exposure.

Conclusion
2-Aminopropanenitrile hydrochloride is a valuable reagent in chemical synthesis, but its

handling requires a comprehensive understanding of its associated hazards. By adhering to the

principles of good laboratory practice, utilizing appropriate engineering controls and personal

protective equipment, and being prepared for emergency situations, researchers can mitigate

the risks associated with this compound. This guide serves as a foundational resource for the
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safe and effective use of 2-Aminopropanenitrile hydrochloride in a professional research

and development setting.

References
PubChem. (n.d.). 2-Aminopropanenitrile hydrochloride.
PubChem. (n.d.). 2-Amino-2-methylpropanenitrile hydrochloride.
Strecker Synthesis. (n.d.). Organic Chemistry Portal.
Kinetic Study of the Effective Thermal Polymerization of a Prebiotic Monomer:
Aminomalononitrile. (2021). MDPI.
The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and
Nitrogen Heterocycles in the Primitive Earth Ocean. (2018). PubMed.
The Reaction of Aminonitriles with Aminothiols: A Way to Thiol-Containing Peptides and
Nitrogen Heterocycles in the Primitive Earth Ocean. (2018). ResearchGate.
LabSolutions. (n.d.). 2-Aminopropanenitrile, HCl.
Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. (2021).
ACS Omega.
Strecker amino acid synthesis. (n.d.). chemeurope.com.
Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine,
glutamic acid, glutamine, arginine and histidine. (2018). PubMed Central.
Strecker Synthesis. (n.d.). NROChemistry.
Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles. (2021).
National Institutes of Health.
Organocatalytic Synthesis of α-Aminonitriles: A Review. (2022). MDPI.
CP Lab Safety. (n.d.). 2-Aminopropanenitrile, HCl, min 97%, 100 mg.
Thermal decomposition products of polyacrylonitrile. (n.d.). NRC Publications Archive.
Identifying Thermal Decomposition Products of Nitrate Ester Explosives Using Gas
Chromatography-Vacuum Ultraviolet Spectroscopy: An Experimental and Computational
Study. (2020). PubMed.
Thermal decomposition products of polyacrylonitrile. (n.d.). NRC Publications Archive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 13 Tech Support

https://www.benchchem.com/product/b122081?utm_src=pdf-body
https://www.benchchem.com/product/b122081?utm_src=pdf-body
https://www.benchchem.com/product/b122081?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122081?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2-Aminopropanenitrile hydrochloride | 72187-91-8 [sigmaaldrich.com]

2. researchgate.net [researchgate.net]

3. echemi.com [echemi.com]

4. calpaclab.com [calpaclab.com]

5. 2-Aminopropanenitrile hydrochloride | C3H7ClN2 | CID 12782877 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. aifchem.com [aifchem.com]

7. assets.thermofisher.com [assets.thermofisher.com]

8. Thermal decomposition products of polyacrylonitrile - NRC Publications Archive -
Canada.ca [nrc-publications.canada.ca]

9. nrc-publications.canada.ca [nrc-publications.canada.ca]

10. Strecker_amino_acid_synthesis [chemeurope.com]

11. Strecker-Derived Methodology for Library Synthesis of N-Acylated α-Aminonitriles - PMC
[pmc.ncbi.nlm.nih.gov]

12. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [A Comprehensive Safety and Handling Guide for 2-
Aminopropanenitrile Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122081#2-aminopropanenitrile-hydrochloride-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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